![molecular formula C7H7NO3 B073154 methyl 5-formyl-1H-pyrrole-2-carboxylate CAS No. 1197-13-3](/img/structure/B73154.png)
methyl 5-formyl-1H-pyrrole-2-carboxylate
Overview
Description
Methyl 5-formyl-1H-pyrrole-2-carboxylate is a carboxylic acid derivative of a pyrrole ring structure, which is found in many biologically active molecules. It is an important intermediate in the synthesis of many natural products, and is also useful for the synthesis of pharmaceuticals and other biochemical compounds. It has been widely used in the pharmaceutical and biotechnology industries for the production of various drugs and other bioactive molecules.
Scientific Research Applications
Antimicrobial Properties
Methyl 5-formyl-1H-pyrrole-2-carboxylate derivatives have been synthesized and demonstrated significant antimicrobial activities. Notably, the introduction of a methoxy group in the pyrrole structure has been associated with enhanced antibacterial and antifungal activities. This finding underscores the potential of these compounds in developing new antimicrobial agents (Hublikar et al., 2019).
Chemical Synthesis and Reactivity
The compound has been utilized in synthesizing various novel heterocyclic systems. For instance, reactions with N-substituted aliphatic diamines have yielded new pyrrole-containing heterocyclic systems. These reactions and the subsequent reduction of the compounds showcase the versatility of this compound in chemical synthesis (Mokrov et al., 2010).
Bioactive Compound Synthesis
This chemical has been used as a building block for the formal synthesis of bioactive pyrroles like lycogarubin C, permethyl storniamide A, and lamellarin G trimethyl ether. These bioactive pyrroles exhibit promising biological properties, including anti-tumor activities and inhibition of HIV integrase, highlighting the compound's importance in synthesizing biologically active molecules (Gupton et al., 2014).
Crystal Engineering
The compound has been recognized for its role in crystal engineering due to its ability to form robust supramolecular synthons. This property is crucial for designing and self-assembling novel crystal structures, indicating its potential in materials science and nanotechnology (Yin & Li, 2006).
Safety and Hazards
Methyl 5-formyl-1H-pyrrole-2-carboxylate is labeled with the GHS07 pictogram, indicating that it may cause harm if swallowed, causes skin irritation, and causes serious eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Target of Action
Methyl 5-formyl-1H-pyrrole-2-carboxylate is a chemical compound with the molecular formula C7H7NO3 The primary targets of this compound are not explicitly mentioned in the available literature
Mode of Action
Compounds bearing a formyl group side chain, such as γ- (2-formyl-5-hydroxymethyl-pyrrol-1-yl)-butyric acid, have been reported to have a potential reducing ability for metal ions . This suggests that this compound might interact with its targets through a similar mechanism.
Biochemical Pathways
It’s worth noting that pyrrole derivatives are known to participate in various biochemical processes, including oxidative cyclization .
Action Environment
This compound is reported to be stable under recommended storage conditions . It’s incompatible with strong oxidizing agents , suggesting that its action, efficacy, and stability might be influenced by environmental factors such as the presence of oxidizing agents.
properties
IUPAC Name |
methyl 5-formyl-1H-pyrrole-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO3/c1-11-7(10)6-3-2-5(4-9)8-6/h2-4,8H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRCYHYGREGWAAN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(N1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70923070 | |
Record name | Methyl 5-formyl-1H-pyrrole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70923070 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1197-13-3 | |
Record name | 1H-Pyrrole-2-carboxylic acid, 5-formyl-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1197-13-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1197-13-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=244809 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Methyl 5-formyl-1H-pyrrole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70923070 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 5-formyl-1H-pyrrole-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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